Cas no 261944-82-5 (2,5-Difluoro-4-(trifluoromethyl)benzamide)

2,5-Difluoro-4-(trifluoromethyl)benzamide structure
261944-82-5 structure
Product Name:2,5-Difluoro-4-(trifluoromethyl)benzamide
CAS No:261944-82-5
MF:C8H4F5NO
MW:225.115479469299
CID:2838305
PubChem ID:2774241
Update Time:2025-04-21

2,5-Difluoro-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • DTXSID40378952
    • MFCD01631484
    • 261944-82-5
    • 2,5-Difluoro-4-(trifluoromethyl)benzamide
    • Inchi: 1S/C8H4F5NO/c9-5-2-4(8(11,12)13)6(10)1-3(5)7(14)15/h1-2H,(H2,14,15)
    • InChI Key: ZZEWIOVMOIJOIP-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(N)=O)C(=CC=1C(F)(F)F)F

Computed Properties

  • Exact Mass: 225.02130456Da
  • Monoisotopic Mass: 225.02130456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų

2,5-Difluoro-4-(trifluoromethyl)benzamide Related Literature

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